molecular formula C10H15N3O3S B6333862 6-Morpholin-4-yl-pyridine-3-sulfonic acid methylamide, 95% CAS No. 1263276-64-7

6-Morpholin-4-yl-pyridine-3-sulfonic acid methylamide, 95%

Cat. No. B6333862
CAS RN: 1263276-64-7
M. Wt: 257.31 g/mol
InChI Key: RNFIQBLPNBDODG-UHFFFAOYSA-N
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Description

6-Morpholin-4-yl-pyridine-3-sulfonic acid methylamide is a chemical compound with a molecular formula of C9H13N3O3S . .


Synthesis Analysis

The synthesis of similar compounds involves processes such as the oxidation of 3-chloropyridine to 3-chloropyridine N-oxide, replacement of chlorine by a sulpho group, followed by reduction to pyridine-3-sulphonic acid . Another method involves diazotation of 3-aminopyridines, followed by substitution of diazo group with sulfonyl group .

Scientific Research Applications

Catalysis in Organic Synthesis

This compound, due to its morpholine and pyridine components, can act as a catalyst in organic synthesis reactions. The morpholine ring can provide steric hindrance and electronic effects that are beneficial in catalyzing various organic transformations .

Biological Activity Modulation

The sulfonamide group in the compound is known for its ability to modulate biological activity. This makes it a valuable tool in the development of new pharmaceuticals, especially as a scaffold for creating molecules with potential antibacterial and anti-inflammatory properties .

Material Science Applications

In material science, this compound could be used to modify surfaces or create new polymers with specific properties, such as increased durability or chemical resistance. Its molecular structure allows for the introduction of functional groups that can interact with a variety of materials .

Analytical Chemistry

As an analytical reagent, N-methyl-6-morpholin-4-ylpyridine-3-sulfonamide could be used in chromatography or spectrometry to help identify or quantify other substances. Its unique structure may provide specific interactions that are useful in separation techniques .

Neuroscience Research

The morpholine component of the compound is structurally similar to neurotransmitters, which could make it useful in neuroscience research. It may be used to study neurotransmitter pathways or as a part of assays to screen for neurological activity .

Chemical Education

In educational settings, this compound can serve as an example in teaching about heterocyclic chemistry, the role of functional groups in molecular interaction, and the synthesis of complex organic molecules .

Environmental Science

This compound’s derivatives could be explored for their potential use in environmental science, such as in the development of sensors for pollutants or as part of systems designed to break down harmful chemicals .

Drug Development

The compound’s structure is conducive to binding with various enzymes and receptors, making it a candidate for drug development research. It could be used to create lead compounds for drugs aimed at treating a range of diseases .

Safety and Hazards

6-Morpholin-4-yl-pyridine-3-sulfonyl chloride, a related compound, is known to cause severe skin burns and eye damage. It reacts violently with water and liberates toxic gas .

properties

IUPAC Name

N-methyl-6-morpholin-4-ylpyridine-3-sulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H15N3O3S/c1-11-17(14,15)9-2-3-10(12-8-9)13-4-6-16-7-5-13/h2-3,8,11H,4-7H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RNFIQBLPNBDODG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNS(=O)(=O)C1=CN=C(C=C1)N2CCOCC2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H15N3O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

257.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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